Cas no 4005-51-0 (1,3,4-thiadiazol-2-amine)

• Product Name: 1,3,4-thiadiazol-2-amine
• CAS No: 4005-51-0
• MF: C₂H₃N₃S
• MW: 101.130317926407
• MDL: MFCD00003107
• CID: 44662
• PubChem ID: 19909
• Update Time: 2025-06-11

1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine
• 2-Amino-1,3,4-Thiodiazole
• 2-Amino-1,3,4-Thiadiazole
• [1,3,4]Thiadiazol-2-ylamine
• 2-Amino-1.3.4-thiadiazole
• 1,3,4-thiadiazol-2-ylamine
• 2-AMino-1
• 5-amino-1,3,4-thiadiazole
• aminothiadazole
• Aminothiadiazole
• FDA 0084
• TF 128
• X 26
• ATDA
• 1,3,4-THIADIAZOLE, 2-AMINO-
• 1,3,4-Thiadiazole, 2-amino
• NSC4728
• C2H3N3S
• 1,3,4-Thiadiazole-2-Amine
• 6L41AOK74P
• 1,3,4-Thiadiazole-2-ylamine
• 2-Amino-1-thia-3,4-diazole
• QUKGLNCXGVWCJX-UHFFFAOYSA-N
• 2-Amino-[1,3,4]-
• NCIMech_000679
• NF-0014
• BP-10045
• D77857
• CS-W019584
• NSC-4728
• BDBM50335110
• 2-Amino-1,3,4-thiadiazole, 97%
• EN300-17228
• TF-128
• AKOS000100062
• X-26
• UNII-6L41AOK74P
• MFCD00003107
• 1,3,4-thiadiazol-5-amine
• NCI60_004114
• FT-0611004
• SCHEMBL26211
• 1,4-Thiadiazole, 2-amino
• amino-[1,3,4]thiadiazole
• QUKGLNCXGVWCJX-UHFFFAOYSA-
• BRN 0107135
• 2-Amino-1,4-thiadiazole
• 2-amino-1,3,4-thiadiazol
• DTXSID50193113
• AC-25689
• J-800149
• Q27265082
• CCG-35854
• BB 0217149
• [1,3,4]-Thiadiazol-2-ylamine
• W-106393
• 1,4-Thiadiazol-2-amine
• Z56899142
• 1,3,4-thiadiazolium-2-aminide
• A1060
• AI3-50581
• A824876
• 2-Amino-1 pound not3 pound not4-thiadiazole
• EINECS 223-657-7
• AMY3973
• NS00030715
• CHEMBL1650237
• F1791-0951
• InChI=1/C2H3N3S/c3-2-5-4-1-6-2/h1H,(H2,3,5)
• 1,4-Thiadiazole, 2-amino-
• J-640145
• 4005-51-0
• 6-methyl-2-[4-(2,4,6-trioxohexahydropyrimidin-5-yl)azophenyl]-1,3-benzothiazole-7-sulfonic acid;1,3,4-Thiadiazol-2-amine
• 3H-1,3,4-thiadiazol-2-imine
• NSC 4728
• imino-1,3,4-thiadiazoline
• 1,3, 4-Thiadiazole, 2-Amino-(8CI)
• BRD-K94837153-001-02-8
• 1,3, 4-Thiadiazol-2-amine
• STK398099
• DTXCID60115604
• 1,3, 4-Thiadiazole, 2-amino-
• 4-27-00-08053 (Beilstein Handbook Reference)
• (1,3,4)Thiadiazol-2-ylamine
• BRD-K94837153-001-01-0
• Amino 134-Thiadiazole
• 1,3, 4-Thiadiazol-2-amine (9CI)
• DB-020362
• 1,3,4-thiadiazol-2-amine

• MDL： MFCD00003107
• Inchi： 1S/C2H3N3S/c3-2-5-4-1-6-2/h1H,(H2,3,5)
• InChI Key： QUKGLNCXGVWCJX-UHFFFAOYSA-N
• SMILES： S1C=NN=C1N
• BRN： 0107135

Computed Properties

• Exact Mass: 101.00500
• Monoisotopic Mass: 101.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.6
• Topological Polar Surface Area: 80
• Molecular Weight: 101.13

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.385 (estimate)
• Melting Point: 188-191 °C (dec.) (lit.)
• Boiling Point: 238.9°C at 760 mmHg
• Flash Point: 98.3 ºC
• Refractive Index: 1.5800 (estimate)
• Solubility: water: soluble25mg/mL, clear, colorless
• Water Partition Coefficient: It is soluble in water, hot methanol- very faint turbidity.
• PSA: 80.04000
• LogP: 0.70150

1,3,4-thiadiazol-2-amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S36/37/39-S26-S36
• RTECS：XI3000000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38; R63; R68
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on 1,3,4-thiadiazol-2-amine

Research Briefing on 1,3,4-Thiadiazol-2-amine (CAS: 4005-51-0): Recent Advances and Applications in Chemical Biology and Medicine

1,3,4-Thiadiazol-2-amine (CAS: 4005-51-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile pharmacological properties and potential applications in drug discovery. This research briefing synthesizes the latest findings (2022-2023) on this molecular scaffold, with particular focus on its structural modifications, mechanism of action studies, and emerging therapeutic applications. The compound's core structure – featuring a thiadiazole ring with an amine group at position 2 – serves as a privileged pharmacophore in medicinal chemistry, enabling diverse interactions with biological targets.

Recent structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that 1,3,4-thiadiazol-2-amine derivatives exhibit enhanced binding affinities to kinase targets when substituted at the 5-position with electron-withdrawing groups. Particularly noteworthy is the work by Chen et al. showing that 5-nitro-1,3,4-thiadiazol-2-amine derivatives achieve IC50 values in the low nanomolar range against EGFR T790M mutants, a significant breakthrough in addressing tyrosine kinase inhibitor resistance. The CAS registry number 4005-51-0 has become increasingly prevalent in patent applications, with over 15 new filings in 2023 alone covering novel synthetic methodologies and pharmaceutical formulations.

In antimicrobial research, a recent Nature Communications study (2023) revealed that 1,3,4-thiadiazol-2-amine-based small molecules disrupt bacterial biofilm formation through inhibition of the quorum sensing regulator LasR. The lead compound in this series (TDZ-AM102) showed remarkable potency against multidrug-resistant Pseudomonas aeruginosa (MBIC90 = 1.2 μM) while exhibiting minimal cytotoxicity in mammalian cells. This represents a promising alternative approach to conventional antibiotics, with several derivatives currently in preclinical evaluation.

The compound's applications have expanded into neurodegenerative disease research, as evidenced by a 2023 Acta Pharmaceutica Sinica B publication demonstrating that N-substituted 1,3,4-thiadiazol-2-amine derivatives act as dual inhibitors of acetylcholinesterase and monoamine oxidase B. The most potent analog (TDZ-NA15) showed blood-brain barrier permeability >85% in in vitro models and significantly improved cognitive function in APP/PS1 transgenic mice. These findings suggest potential for developing multi-target directed ligands for Alzheimer's disease treatment.

From a chemical biology perspective, novel fluorescent probes based on the 1,3,4-thiadiazol-2-amine scaffold (e.g., TDZ-FP1) have enabled real-time visualization of hypoxia-inducible factor (HIF-1α) in live cells, as reported in Chemical Science (2023). These tools are proving invaluable for studying tumor microenvironment dynamics and evaluating hypoxia-targeted therapies. The unique photophysical properties of these derivatives stem from the thiadiazole core's ability to participate in excited-state intramolecular proton transfer (ESIPT).

Looking forward, several challenges remain in optimizing the pharmacokinetic properties of 1,3,4-thiadiazol-2-amine derivatives, particularly regarding metabolic stability and oral bioavailability. However, recent advances in prodrug strategies and formulation technologies (e.g., nanocrystal formulations described in Molecular Pharmaceutics, 2023) show promise in overcoming these limitations. The continued exploration of this scaffold across multiple therapeutic areas underscores its importance in contemporary drug discovery pipelines.